Cas no 19222-23-2 (1H-Isoindol-1-one, 2,3-dihydro-3-methylene-)

1H-Isoindol-1-one, 2,3-dihydro-3-methylene-, is a versatile heterocyclic compound characterized by its reactive methylene group and fused isoindolone structure. This scaffold is of significant interest in organic synthesis and pharmaceutical research due to its potential as a building block for bioactive molecules. The compound's unsaturated lactam moiety enables diverse functionalization, making it valuable for constructing complex molecular architectures. Its stability under standard conditions and compatibility with various reaction conditions further enhance its utility in medicinal chemistry and material science applications. Researchers appreciate its well-defined reactivity profile, which facilitates controlled modifications for targeted applications. The compound's structural features contribute to its role as a key intermediate in the development of novel therapeutic agents and functional materials.

1H-Isoindol-1-one, 2,3-dihydro-3-methylene- structure

19222-23-2 structure

Product Name:1H-Isoindol-1-one, 2,3-dihydro-3-methylene-

CAS No:19222-23-2

MF:C₉H₇NO

MW:145.157982110977

MDL:MFCD24549297

CID:3856351

PubChem ID:14057233

Update Time:2025-11-02

1H-Isoindol-1-one, 2,3-dihydro-3-methylene- Chemical and Physical Properties

Names and Identifiers

- 1H-Isoindol-1-one, 2,3-dihydro-3-methylene-
- 2,3-dihydro-3-methylidene-1H-isoindol-1-one
- 3-METHYLENE ISOINDOLIN-1-ONE
- 3-methylene-isoindol-1-one
- 3-methylideneisoindol-1-one
- 19222-23-2
- SCHEMBL1041698
- 3-methylene-1-isoindolinone
- 3-methyleneisoindolin-1-one
- MDL： MFCD24549297
- Inchi： 1S/C9H7NO/c1-6-7-4-2-3-5-8(7)9(11)10-6/h2-5H,1H2,(H,10,11)
- InChI Key： WOASUPWBFMXCNJ-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C(=C)N1

Computed Properties

Exact Mass: 145.052763847g/mol
Monoisotopic Mass: 145.052763847g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 29.1Å²

1H-Isoindol-1-one, 2,3-dihydro-3-methylene- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
eNovation Chemicals LLC	Y1003194-5g	2,3-dihydro-3-methylidene-1H-isoindol-1-one	19222-23-2	95%	5g	$1000	2024-07-24

1H-Isoindol-1-one, 2,3-dihydro-3-methylene- Production Method

Production Method 1

2142-70-3

19222-23-2

91054-33-0

Reaction Conditions

1.1 Catalysts: Tetrabutylammonium iodide Solvents: Dimethylformamide , tert-Butanol , Water ; 24 h, 110 °C

Reference

: A Serendipitous One-Pot Cyanation/Hydrolysis/Enamide Formation: Direct Access to 3-Methyleneisoindolin-1-ones

Banik, Trisha; Kaliappan, Krishna P., Chemistry - A European Journal, 2021, 27(2), 628-633